N-(difluoromethyl)-N-(4-methoxyphenyl)-4-methylbenzenesulfonamide

• IUPAC Name: N-(difluoromethyl)-N-(4-methoxyphenyl)-4-methylbenzenesulfonamide
• InChI: InChI=1S/C15H15F2NO3S/c1-11-3-9-14(10-4-11)22(19,20)18(15(16)17)12-5-7-13(21-2)8-6-12/h3-10,15H,1-2H3
• InChI Key: KRRMBMODUJFMEG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(C2=CC=C(C=C2)OC)C(F)F
• Molecular Formula: C15H15F2NO3S
• Molecular Weight: 327.3 g/mol

Description

"N-(difluoromethyl)-N-(4-methoxyphenyl)-4-methylbenzenesulfonamide" is a compound that has been studied in various contexts, including its synthesis, structural characterization, and potential applications in medicinal chemistry and materials science. The compound is of interest due to its unique combination of functional groups, which contribute to its distinct chemical and physical properties.

Synthesis Analysis

The synthesis of this compound derivatives often involves multiple steps, including the initial formation of 4-methoxy-N-(4-methylphenyl)benzenesulfonamide intermediates. These intermediates can be further modified through reactions with various alkyl or aralkyl halides to introduce the difluoromethyl group. For example, the synthesis of a series of sulfonamides derived from 4-methoxyphenethylamine demonstrates the complexity and versatility of synthesizing these compounds, showcasing the use of 4-methylbenzenesulfonyl chloride and subsequent reactions with alkyl/aralkyl halides (Abbasi et al., 2018).

Molecular Structure Analysis

The molecular structure of compounds similar to this compound has been elucidated using various spectroscopic techniques, including IR, 1H-NMR, and 13C-NMR, as well as crystallography. These analyses reveal the precise arrangement of atoms and the supramolecular architecture, which may include features like hydrogen bonding and π-π interactions, contributing to their stability and reactivity (Rodrigues et al., 2015).